6-((5-((4-fluorobenzyl)thio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione
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Description
6-((5-((4-fluorobenzyl)thio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H18FN5O3S and its molecular weight is 439.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Research on compounds with similar structures to "6-((5-((4-fluorobenzyl)thio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione" includes the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines with reported anti-inflammatory and analgesic properties. These compounds are synthesized from visnaginone and khellinone derivatives, indicating the versatility of pyrimidine-based structures in generating a wide range of biologically active molecules (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Optical and Electronic Properties
The study of novel styryl dyes, including pyrimidine derivatives, demonstrates their significant third-order nonlinear optical properties, suggesting their application in developing nonlinear optical materials for device applications. This research highlights the importance of pyrimidine-based compounds in materials science, especially in creating components with specialized optical functionalities (Shettigar et al., 2009).
Anti-HIV Activity
Another aspect of research on pyrimidine derivatives includes their evaluation as potential anti-HIV agents. Novel analogues of MKC442, a pyrimidine-2,4(1H,3H)-dione derivative, have been synthesized and shown potent and selective activity against various HIV-1 strains in vitro, indicating the therapeutic potential of pyrimidine derivatives in treating HIV-1 infections (Loksha et al., 2014).
Herbicidal Activities
Research into pyrimidine-2,4(1H,3H)-dione compounds has also explored their utility in agriculture, specifically their herbicidal activities. Some derivatives have shown promising herbicidal effectiveness against certain plant species, suggesting their application in developing new herbicides (Huazheng, 2013).
Properties
IUPAC Name |
6-[[5-[(4-fluorophenyl)methylsulfanyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18FN5O3S/c1-30-17-8-6-16(7-9-17)27-18(10-15-11-19(28)24-20(29)23-15)25-26-21(27)31-12-13-2-4-14(22)5-3-13/h2-9,11H,10,12H2,1H3,(H2,23,24,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTMVGNMHXFUZGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=NN=C2SCC3=CC=C(C=C3)F)CC4=CC(=O)NC(=O)N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18FN5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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